Cas no 106981-56-0 (4-(2,5-Dimethyl-pyrrol-1-yl)-3-methoxy-phenylamine)

4-(2,5-Dimethyl-pyrrol-1-yl)-3-methoxy-phenylamine structure
106981-56-0 structure
Product Name:4-(2,5-Dimethyl-pyrrol-1-yl)-3-methoxy-phenylamine
CAS No:106981-56-0
MF:C13H16N2O
MW:216.278943061829
CID:1073118
PubChem ID:776843
Update Time:2025-04-20

4-(2,5-Dimethyl-pyrrol-1-yl)-3-methoxy-phenylamine Chemical and Physical Properties

Names and Identifiers

    • 4-(2,5-Dimethyl-pyrrol-1-yl)-3-methoxy-phenylamine
    • TIMTEC-BB SBB011340
    • [4-(2,5-dimethylpyrrol-1-yl)-3-methoxy-phenyl]amine
    • 4-(2,5-Dimethyl-1H-pyrrol-1-yl)-3-methoxyaniline
    • AKOS000100944
    • BIM-0001235.P001
    • 4-(2,5-dimethylpyrrol-1-yl)-3-methoxyaniline
    • CHEMBL1496796
    • HMS1697A19
    • BDBM42114
    • STL415646
    • cid_776843
    • 4-(2,5-dimethylpyrrol-1-yl)-3-methoxy-aniline
    • CB02738
    • BBL037425
    • Oprea1_143090
    • CS-0325320
    • 4-(2,5-dimethyl-1-pyrrolyl)-3-methoxyaniline
    • 106981-56-0
    • SB63443
    • CBMicro_001072
    • VS-14144
    • SMSF0010578
    • SCHEMBL10914738
    • AG-690/13505177
    • MDL: MFCD02194731
    • Inchi: 1S/C13H16N2O/c1-9-4-5-10(2)15(9)12-7-6-11(14)8-13(12)16-3/h4-8H,14H2,1-3H3
    • InChI Key: JUZSJZVHZLTKOW-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=CC=1N1C(C)=CC=C1C)N

Computed Properties

  • Exact Mass: 216.12638
  • Monoisotopic Mass: 216.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 40.2Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 432.9±45.0 °C at 760 mmHg
  • Flash Point: 215.6±28.7 °C
  • PSA: 40.18
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(2,5-Dimethyl-pyrrol-1-yl)-3-methoxy-phenylamine Security Information

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